Cas no 72857-25-1 (Benzoic acid,4-(2-oxo-2-phenylacetyl)-)

Benzoic acid, 4-(2-oxo-2-phenylacetyl)-, is a specialized organic compound featuring a benzoic acid core substituted with a 2-oxo-2-phenylacetyl group at the para position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its ketone and carboxyl functional groups offer versatile sites for further derivatization, enabling selective modifications. The compound’s well-defined molecular architecture ensures consistent performance in reactions such as acylations or condensations. High purity grades are available to meet stringent research and industrial requirements, supporting precise and reproducible outcomes in complex synthetic pathways.
Benzoic acid,4-(2-oxo-2-phenylacetyl)- structure
72857-25-1 structure
Product Name:Benzoic acid,4-(2-oxo-2-phenylacetyl)-
CAS No:72857-25-1
MF:C15H10O4
MW:254.237504482269
CID:572103
PubChem ID:2385968
Update Time:2025-10-31

Benzoic acid,4-(2-oxo-2-phenylacetyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-oxo-2-phenylacetyl)-
    • 4-(2-oxo-2-phenylacetyl)benzoic acid
    • 4-(2-Oxo-2-phenyl-acetyl)-benzoic acid
    • doi:10.14272/MWJHDSAAGSURCA-UHFFFAOYSA-N.1
    • Z56887627
    • Opera_ID_465
    • BDBM22736
    • SMR000368487
    • 10.14272/MWJHDSAAGSURCA-UHFFFAOYSA-N.1
    • MLS000775407
    • GK3EUQ4VGG
    • 72857-25-1
    • 4-(2-Oxidanylidene-2-phenyl-ethanoyl)benzoic acid
    • CS-0269718
    • SCHEMBL2156860
    • 4-(oxophenylacetyl)benzoic acid
    • DTXSID10368385
    • HMS2753L08
    • AKOS000267727
    • Benzil-based compound, 14
    • UNII-GK3EUQ4VGG
    • 4-(2-oxo-2-phenylacetyl)benzoicacid
    • Benzoic acid, 4-(2-oxo-2-phenylacetyl)-
    • PD181650
    • CHEMBL370059
    • STK246909
    • DTXCID60319423
    • 4-[oxo(phenyl)acetyl]benzoic acid
    • Inchi: 1S/C15H10O4/c16-13(10-4-2-1-3-5-10)14(17)11-6-8-12(9-7-11)15(18)19/h1-9H,(H,18,19)
    • InChI Key: MWJHDSAAGSURCA-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC=CC=1)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 253.05007
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.317
  • Boiling Point: 469.3°C at 760 mmHg
  • Flash Point: 251.7°C
  • Refractive Index: 1.624
  • PSA: 74.27

Benzoic acid,4-(2-oxo-2-phenylacetyl)- Pricemore >>

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Additional information on Benzoic acid,4-(2-oxo-2-phenylacetyl)-

Benzoic Acid, 4-(2-Oxo-2-Phenylacetyl)- (CAS No. 72857-25-1): An Overview

Benzoic acid, 4-(2-oxo-2-phenylacetyl)- (CAS No. 72857-25-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4-(2-Oxo-2-phenylacetyl)benzoic acid, is a derivative of benzoic acid with a unique structure that includes a phenylacetyl group attached to the benzene ring. The compound's molecular formula is C15H12O3, and its molecular weight is approximately 240.25 g/mol.

The synthesis of Benzoic acid, 4-(2-oxo-2-phenylacetyl)- can be achieved through various methods, including the condensation of benzoic acid with phenylacetyl chloride in the presence of a base such as sodium hydride. This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired product with high yield and purity. The compound's structural complexity and functional groups make it an interesting subject for both academic and industrial research.

In recent years, Benzoic acid, 4-(2-oxo-2-phenylacetyl)- has garnered attention for its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, making them promising candidates for the development of new drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of Benzoic acid, 4-(2-oxo-2-phenylacetyl)-. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that Benzoic acid, 4-(2-oxo-2-phenylacetyl)- could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, Benzoic acid, 4-(2-oxo-2-phenylacetyl)- has also been explored for its potential use in materials science. Its unique structure and functional groups make it suitable for use as a building block in the synthesis of polymers and other advanced materials. For example, a study published in Macromolecules in 2019 demonstrated that this compound can be polymerized to form highly stable and biocompatible materials with potential applications in tissue engineering and drug delivery systems.

The physical properties of Benzoic acid, 4-(2-oxo-2-phenylacetyl)- are also noteworthy. It is a white crystalline solid with a melting point ranging from 160 to 163°C. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for various chemical reactions and processes.

In terms of safety and handling, while Benzoic acid, 4-(2-oxo-2-phenylacetyl)- is not classified as a hazardous material, it should still be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of Benzoic acid, 4-(2-oxo-2-phenylacetyl)- is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, responsible disposal practices should always be followed to minimize any potential environmental impact.

In conclusion, Benzoic acid, 4-(2-oxo-2-phenylacetyl)- (CAS No. 72857-25-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.

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